Cas no 61141-91-1 (Phosphine, cyclohexyl(1,1-dimethylethyl)(1-methylethyl)-)

Phosphine, cyclohexyl(1,1-dimethylethyl)(1-methylethyl)- structure
61141-91-1 structure
Product Name:Phosphine, cyclohexyl(1,1-dimethylethyl)(1-methylethyl)-
CAS No:61141-91-1
MF:C13H27P
MW:214.327244997025
CID:2189980
Update Time:2023-08-06

Phosphine, cyclohexyl(1,1-dimethylethyl)(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexyl (1,1-dimethylethyl)(1-methylethyl)phosphine
    • Phosphine, cyclohexyl(1,1-dimethylethyl)(1-methylethyl)-
    • FTMZUAQYLGGVCG-UHFFFAOYSA-N
    • tert-Butyl(cyclohexyl)isopropylphosphine #
    • Cyclohexyl(1,1-dimethylethyl)(1-methylethyl)phosphine
    • Inchi: 1S/C13H27P/c1-11(2)14(13(3,4)5)12-9-7-6-8-10-12/h11-12H,6-10H2,1-5H3
    • InChI Key: FTMZUAQYLGGVCG-UHFFFAOYSA-N
    • SMILES: P(C(C)C)(C(C)(C)C)C1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Topological Polar Surface Area: 0

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